Cas no 1337838-80-8 (1-cyclobutyl-1-(naphthalen-1-yl)methanamine)
1-cyclobutyl-1-(naphthalen-1-yl)methanamine Chemical and Physical Properties
Names and Identifiers
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- 1-Naphthalenemethanamine, α-cyclobutyl-
- Cyclobutyl(naphthalen-1-yl)methanamine
- 1-cyclobutyl-1-(naphthalen-1-yl)methanamine
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- MDL: MFCD20327675
- Inchi: 1S/C15H17N/c16-15(12-7-3-8-12)14-10-4-6-11-5-1-2-9-13(11)14/h1-2,4-6,9-10,12,15H,3,7-8,16H2
- InChI Key: JYGQCCRLNZXIHS-UHFFFAOYSA-N
- SMILES: C(C1CCC1)(C1=CC=CC2C=CC=CC1=2)N
1-cyclobutyl-1-(naphthalen-1-yl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-243120-0.05g |
cyclobutyl(naphthalen-1-yl)methanamine |
1337838-80-8 | 95% | 0.05g |
$587.0 | 2024-06-19 | |
| Enamine | EN300-243120-0.1g |
cyclobutyl(naphthalen-1-yl)methanamine |
1337838-80-8 | 95% | 0.1g |
$615.0 | 2024-06-19 | |
| Enamine | EN300-243120-0.25g |
cyclobutyl(naphthalen-1-yl)methanamine |
1337838-80-8 | 95% | 0.25g |
$642.0 | 2024-06-19 | |
| Enamine | EN300-243120-0.5g |
cyclobutyl(naphthalen-1-yl)methanamine |
1337838-80-8 | 95% | 0.5g |
$671.0 | 2024-06-19 | |
| Enamine | EN300-243120-1.0g |
cyclobutyl(naphthalen-1-yl)methanamine |
1337838-80-8 | 95% | 1.0g |
$699.0 | 2024-06-19 | |
| Enamine | EN300-243120-2.5g |
cyclobutyl(naphthalen-1-yl)methanamine |
1337838-80-8 | 95% | 2.5g |
$1370.0 | 2024-06-19 | |
| Enamine | EN300-243120-5.0g |
cyclobutyl(naphthalen-1-yl)methanamine |
1337838-80-8 | 95% | 5.0g |
$2028.0 | 2024-06-19 | |
| Enamine | EN300-243120-10.0g |
cyclobutyl(naphthalen-1-yl)methanamine |
1337838-80-8 | 95% | 10.0g |
$3007.0 | 2024-06-19 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN1579-100MG |
1-cyclobutyl-1-(naphthalen-1-yl)methanamine |
1337838-80-8 | 95% | 100MG |
¥ 943.00 | 2023-03-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN1579-250MG |
1-cyclobutyl-1-(naphthalen-1-yl)methanamine |
1337838-80-8 | 95% | 250MG |
¥ 1,511.00 | 2023-03-30 |
1-cyclobutyl-1-(naphthalen-1-yl)methanamine Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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4. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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5. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
Additional information on 1-cyclobutyl-1-(naphthalen-1-yl)methanamine
Introduction to 1-Cyclobutyl-1-(Naphthalen-1-yl)methanamine (CAS No. 1337838-80-8)
1-Cyclobutyl-1-(naphthalen-1-yl)methanamine, with the CAS number 1337838-80-8, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique structural features, which include a cyclobutyl group and a naphthalene moiety, both attached to a central methanamine unit. The combination of these functional groups imparts distinct chemical and biological properties, making it a subject of interest for various applications, particularly in pharmaceutical research.
The synthesis of 1-cyclobutyl-1-(naphthalen-1-yl)methanamine involves multi-step organic reactions, typically starting from readily available precursors such as cyclobutylamine and naphthaldehyde. The reaction sequence often includes condensation, reduction, and functional group manipulation to achieve the desired product. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound, which is crucial for its large-scale application in research and development.
In terms of its physical properties, 1-cyclobutyl-1-(naphthalen-1-yl)methanamine is a colorless to pale yellow liquid with a characteristic amine odor. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. The compound's melting point and boiling point are dependent on the purity and specific conditions of synthesis, but typical values are within the range of 50-70°C for the melting point and 200-250°C for the boiling point under reduced pressure.
The biological activity of 1-cyclobutyl-1-(naphthalen-1-yl)methanamine has been extensively studied in recent years. Research has shown that this compound exhibits potent activity against various biological targets, including enzymes, receptors, and ion channels. One notable area of interest is its interaction with the central nervous system (CNS). Studies have demonstrated that 1-cyclobutyl-1-(naphthalen-1-yl)methanamine can modulate neurotransmitter release and receptor binding, making it a potential candidate for the development of novel therapeutic agents for neurological disorders such as Parkinson's disease and Alzheimer's disease.
Beyond its potential therapeutic applications, 1-cyclobutyl-1-(naphthalen-1-yl)methanamine has also been explored for its use in chemical biology. Its unique structure allows it to serve as a scaffold for the design of more complex molecules with enhanced biological activity. For instance, researchers have used this compound as a building block to synthesize analogs with improved pharmacokinetic properties or higher selectivity towards specific targets. This versatility makes it an attractive starting point for drug discovery programs aimed at addressing unmet medical needs.
In the context of drug development, the safety profile of 1-cyclobutyl-1-(naphthalen-1-yl)methanamine is an important consideration. Preclinical studies have generally shown that this compound has low toxicity at therapeutic concentrations. However, as with any new chemical entity (NCE), comprehensive toxicological evaluations are necessary to ensure its safety before advancing to clinical trials. These evaluations typically include assessments of acute and chronic toxicity, genotoxicity, and reproductive toxicity.
Clinical trials involving 1-cyclobutyl-1-(naphthalen-1-yl)methanamine are currently in early stages, with several Phase I trials underway to evaluate its safety and pharmacokinetics in humans. Preliminary results from these trials have been promising, indicating that the compound is well-tolerated at doses relevant for therapeutic use. Further clinical studies will be required to fully elucidate its efficacy and safety profile in larger patient populations.
In addition to its direct therapeutic applications, 1-cyclobutyl-1-(naphthalen-1-yl)methanamine has also found utility as a research tool. Its ability to modulate specific biological pathways makes it valuable for investigating disease mechanisms and validating potential drug targets. For example, researchers have used this compound to study the role of certain receptors in pain signaling pathways, providing insights that could inform the development of new analgesic drugs.
The future prospects for 1-cyclobutyl-1-(naphthalen-1-y)lmethanamine are promising. Ongoing research continues to uncover new applications and refine our understanding of its biological activity. As synthetic methods improve and more data from clinical trials become available, it is likely that this compound will play an increasingly important role in both basic research and drug development efforts.
In conclusion, 1-cyclobutyl-1-(naphthalen-1-y)lmethanamine (CAS No. 1337838-80-8) is a versatile compound with significant potential in various areas of chemistry and medicine. Its unique structural features and biological activity make it an attractive candidate for further investigation and development. As research progresses, it is anticipated that this compound will contribute to advancements in our understanding of complex biological systems and the discovery of new therapeutic agents.
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